A new probe of superconductivity: quantitative measurements on defined electron transfer with solute at the interface between liquid electrolyte and oxocuprate electrode in the superconducting state
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A802475H
Abstract
The rate of electron transfer, between dissolved decamethylferrocene molecules and an oxocuprate high temperature superconductor [Tl 1223] electrode, represented in impedance spectroscopy by an electrical resistance term RCT, is shown to be measurable (RCT tending to dip around the superconducting transition temperature), so opening up the prospect of a new, controllably variable, probe of superconductivity.
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